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Compound of Interest

Compound Name: Sulfo-Cy3 maleimide

Cat. No.: B15977230

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the spectral properties

and applications of Sulfo-Cy3 maleimide, a fluorescent probe critical for labeling

biomolecules. This document outlines its core characteristics, detailed experimental protocols

for protein conjugation, and visual workflows to aid in experimental design and execution.

Core Spectroscopic and Physical Properties
Sulfo-Cy3 maleimide is a water-soluble, thiol-reactive fluorescent dye, analogous to Cy3®

maleimide.[1][2][3] Its hydrophilicity, conferred by the presence of sulfo- groups, makes it

particularly suitable for labeling sensitive proteins like antibodies in aqueous conditions without

the need for organic co-solvents.[1][2][3][4] The maleimide functional group specifically reacts

with free sulfhydryl groups, such as those found on cysteine residues, to form stable thioether

bonds.[5][6]

The key spectral and physical characteristics of Sulfo-Cy3 maleimide are summarized in the

table below, providing a quick reference for experimental planning.
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Property Value

Excitation Maximum (λex) 548 nm[1][2][4]

Emission Maximum (λem) 563 nm[1][2][4]

Molar Extinction Coefficient (ε) 162,000 cm⁻¹M⁻¹[1][2][4]

Fluorescence Quantum Yield (Φ) 0.1[1][2][4]

Molecular Formula C₃₆H₄₁KN₄O₉S₂[1][2][4]

Molecular Weight 776.96 g/mol [1][2]

Solubility Water (up to 0.39 M), DMF, DMSO[1][2][3]

Experimental Protocol: Protein Labeling with Sulfo-
Cy3 Maleimide
This section provides a detailed methodology for the conjugation of Sulfo-Cy3 maleimide to

proteins containing free thiol groups.

Materials
Protein to be labeled (containing free sulfhydryl groups)

Sulfo-Cy3 maleimide

Degassed conjugation buffer (e.g., PBS, Tris, or HEPES at pH 7.0-7.5)[5][7]

Anhydrous DMSO or DMF (for preparing dye stock solution)

(Optional) TCEP (tris(2-carboxyethyl)phosphine) for disulfide bond reduction[5][7]

Purification column (e.g., gel filtration, size-exclusion chromatography)[7]

Inert gas (e.g., nitrogen or argon)

Procedure

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.lumiprobe.com/p/sulfo-cy3-maleimide
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-3-maleimide-a270278
https://broadpharm.com/product/bp-22556
https://www.lumiprobe.com/p/sulfo-cy3-maleimide
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-3-maleimide-a270278
https://broadpharm.com/product/bp-22556
https://www.lumiprobe.com/p/sulfo-cy3-maleimide
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-3-maleimide-a270278
https://broadpharm.com/product/bp-22556
https://www.lumiprobe.com/p/sulfo-cy3-maleimide
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-3-maleimide-a270278
https://broadpharm.com/product/bp-22556
https://www.lumiprobe.com/p/sulfo-cy3-maleimide
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-3-maleimide-a270278
https://broadpharm.com/product/bp-22556
https://www.lumiprobe.com/p/sulfo-cy3-maleimide
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-3-maleimide-a270278
https://www.lumiprobe.com/p/sulfo-cy3-maleimide
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-3-maleimide-a270278
https://labscoop.com/us/en/product/ant/antibodies-com/a270278-1-sulfo-cyanine-3-maleimide
https://www.benchchem.com/product/b15977230/docs?utm_src=pdf-body#a-technical-guide-to-sulfo-cy3-maleimide-spectral-properties-and-experimental-protocols
https://www.benchchem.com/product/b15977230/docs?utm_src=pdf-body#a-technical-guide-to-sulfo-cy3-maleimide-spectral-properties-and-experimental-protocols
https://www.benchchem.com/product/b15977230/docs?utm_src=pdf-body#a-technical-guide-to-sulfo-cy3-maleimide-spectral-properties-and-experimental-protocols
https://www.benchchem.com/product/b15977230/docs?utm_src=pdf-body#a-technical-guide-to-sulfo-cy3-maleimide-spectral-properties-and-experimental-protocols
https://www.lumiprobe.com/protocols/protein-maleimide-labeling
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/BRP_Maleimide_labeling.pdf
https://www.lumiprobe.com/protocols/protein-maleimide-labeling
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/BRP_Maleimide_labeling.pdf
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/BRP_Maleimide_labeling.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15977230?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protein Preparation:

Dissolve the protein in the degassed conjugation buffer at a concentration of 1-10 mg/mL.

[5][7]

If the protein contains disulfide bonds that need to be reduced to generate free thiols, add

a 10-100 fold molar excess of TCEP and incubate for 20-30 minutes at room temperature.

[7][8] It is recommended to perform this step under an inert gas atmosphere to prevent re-

oxidation of the thiols.[8]

Dye Preparation:

Allow the vial of Sulfo-Cy3 maleimide to warm to room temperature.

Prepare a stock solution of the dye (e.g., 10 mM) in anhydrous DMSO or DMF.[8] Vortex

briefly to ensure complete dissolution.

Labeling Reaction:

Add the Sulfo-Cy3 maleimide stock solution to the protein solution. A 10-20 fold molar

excess of the dye over the protein is a common starting point, though the optimal ratio

should be determined empirically.[7][8]

Gently mix the reaction and protect it from light.

Incubate for 2 hours at room temperature or overnight at 4°C.[8]

Purification:

Remove the unreacted dye and byproducts by passing the reaction mixture through a

suitable purification column, such as a gel filtration or size-exclusion column.[7] Dialysis

can also be used for water-soluble maleimides like Sulfo-Cy3.[5]

Determination of Degree of Labeling (DOL):

The DOL, which is the average number of dye molecules conjugated to each protein

molecule, can be calculated by measuring the absorbance of the purified conjugate at 280

nm (for the protein) and 548 nm (for Sulfo-Cy3). The following formula can be used:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.lumiprobe.com/protocols/protein-maleimide-labeling
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/BRP_Maleimide_labeling.pdf
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/BRP_Maleimide_labeling.pdf
https://biotium.com/tech-tips-protocols/protocol-maleimide-labeling-of-protein-thiols/
https://biotium.com/tech-tips-protocols/protocol-maleimide-labeling-of-protein-thiols/
https://www.benchchem.com/product/b15977230/docs?utm_src=pdf-body#a-technical-guide-to-sulfo-cy3-maleimide-spectral-properties-and-experimental-protocols
https://biotium.com/tech-tips-protocols/protocol-maleimide-labeling-of-protein-thiols/
https://www.benchchem.com/product/b15977230/docs?utm_src=pdf-body#a-technical-guide-to-sulfo-cy3-maleimide-spectral-properties-and-experimental-protocols
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/BRP_Maleimide_labeling.pdf
https://biotium.com/tech-tips-protocols/protocol-maleimide-labeling-of-protein-thiols/
https://biotium.com/tech-tips-protocols/protocol-maleimide-labeling-of-protein-thiols/
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/BRP_Maleimide_labeling.pdf
https://www.lumiprobe.com/protocols/protein-maleimide-labeling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15977230?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Corrected A₂₈₀ = A₂₈₀ - (A₅₄₈ x CF₂₈₀)

Protein Concentration (M) = Corrected A₂₈₀ / ε_protein

Dye Concentration (M) = A₅₄₈ / ε_dye

DOL = Dye Concentration / Protein Concentration

Where CF₂₈₀ is the correction factor for the dye's absorbance at 280 nm (typically

provided by the manufacturer).

Visualizing the Workflow and Chemistry
To further clarify the experimental process and the underlying chemical reaction, the following

diagrams are provided.
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Experimental Workflow for Protein Labeling with Sulfo-Cy3 Maleimide

Preparation

Labeling Reaction

Purification and Analysis

Prepare Protein Solution
(1-10 mg/mL in degassed buffer, pH 7.0-7.5)

Mix Protein and Dye Solutions
(10-20x molar excess of dye)

Prepare Sulfo-Cy3 Maleimide Stock Solution
(e.g., 10 mM in DMSO or DMF)

Incubate
(2h at RT or overnight at 4°C, protected from light)

Purify Conjugate
(e.g., Gel Filtration)

Determine Degree of Labeling (DOL)
(Spectrophotometry)

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in the labeling of proteins with Sulfo-Cy3
maleimide.
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Thiol-Maleimide Conjugation Chemistry
Protein-SH

(Free Sulfhydryl Group)
Protein-S-Sulfo-Cy3

(Stable Thioether Bond)

+

Sulfo-Cy3-Maleimide pH 7.0-7.5

Click to download full resolution via product page

Caption: The chemical reaction between a protein's thiol group and the maleimide group of

Sulfo-Cy3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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